Cas no 1189944-10-2 (Acetildenafil-d8)

• Product Name: Acetildenafil-d8
• CAS No: 1189944-10-2
• MF: C₂₅H₃₄N₆O₃
• MW: 474.625158786774
• CID: 1063896
• Update Time: 2025-05-25

Acetildenafil-d8 Chemical and Physical Properties

Names and Identifiers

• Acetildenafil-d8

• Inchi： 1S/C25H34N6O3/c1-5-8-19-22-23(29(4)28-19)25(33)27-24(26-22)18-15-17(9-10-21(18)34-7-3)20(32)16-31-13-11-30(6-2)12-14-31/h9-10,15H,5-8,11-14,16H2,1-4H3,(H,26,27,33)/i11D2,12D2,13D2,14D2
• InChI Key： RRBRQNALHKQCAI-FUEQIQQISA-N
• SMILES： O=C(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)CN1C([2H])([2H])C([2H])([2H])N(CC)C([2H])([2H])C1([2H])[2H]

Additional information on Acetildenafil-d8

Recent Advances in the Study of Acetildenafil-d8 (CAS: 1189944-10-2) in Chemical Biology and Pharmaceutical Research

Acetildenafil-d8, a deuterated analog of acetildenafil, has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. The compound, with the CAS number 1189944-10-2, serves as a stable isotope-labeled internal standard in mass spectrometry-based assays, facilitating accurate quantification of acetildenafil and related compounds in biological matrices. This research brief aims to summarize the latest findings regarding the synthesis, characterization, and applications of Acetildenafil-d8, as well as its implications for drug development and regulatory science.

The synthesis of Acetildenafil-d8 involves the incorporation of eight deuterium atoms at specific positions within the acetildenafil molecule. This isotopic labeling enhances the compound's stability and reduces metabolic interference, making it an ideal candidate for pharmacokinetic and pharmacodynamic studies. Recent studies have demonstrated the utility of Acetildenafil-d8 in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, where it significantly improves the precision and accuracy of analyte quantification. These advancements are particularly relevant in the context of drug safety monitoring and the detection of adulterated dietary supplements.

In addition to its role as an analytical standard, Acetildenafil-d8 has been investigated for its potential therapeutic applications. Preliminary in vitro and in vivo studies suggest that the deuterated compound may exhibit altered metabolic profiles compared to its non-deuterated counterpart, potentially leading to improved bioavailability and reduced side effects. These findings open new avenues for the development of deuterated pharmaceuticals, a growing area of interest in medicinal chemistry. However, further research is needed to fully elucidate the pharmacological properties and safety profile of Acetildenafil-d8.

The regulatory landscape surrounding Acetildenafil-d8 and similar compounds remains complex. While the use of stable isotope-labeled standards is well-established in analytical chemistry, the introduction of deuterated drugs into clinical practice requires rigorous evaluation by regulatory agencies such as the FDA and EMA. Recent publications have highlighted the need for standardized protocols to assess the quality, safety, and efficacy of deuterated compounds, including Acetildenafil-d8. These discussions are critical for ensuring the responsible development and application of such technologies in the pharmaceutical industry.

Looking ahead, the study of Acetildenafil-d8 (CAS: 1189944-10-2) is expected to contribute significantly to advancements in drug discovery, analytical methodology, and regulatory science. Future research directions may include the exploration of novel synthetic routes, the development of more sensitive detection methods, and the investigation of broader therapeutic applications. As the field continues to evolve, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential for unlocking the full potential of this promising compound.